molecular formula C17H21N3O5S B4717785 N,N,4-trimethyl-2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-5-carboxamide

N,N,4-trimethyl-2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-5-carboxamide

Cat. No. B4717785
M. Wt: 379.4 g/mol
InChI Key: KSGPDXYEUFNFFU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N,4-trimethyl-2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-5-carboxamide, also known as TMA-1, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. TMA-1 belongs to the class of thiazole-based compounds, which have been studied extensively for their biological activities.

Mechanism of Action

N,N,4-trimethyl-2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-5-carboxamide acts as a competitive inhibitor of SERT, preventing the reuptake of serotonin into presynaptic neurons. This leads to an increase in serotonin levels in the synaptic cleft, which can modulate the activity of postsynaptic neurons. N,N,4-trimethyl-2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-5-carboxamide has also been shown to have affinity for other monoamine transporters, such as the dopamine transporter (DAT) and the norepinephrine transporter (NET).
Biochemical and Physiological Effects:
N,N,4-trimethyl-2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-5-carboxamide has been shown to have a range of effects on the brain and behavior. It has been reported to increase locomotor activity and induce hyperthermia in rodents, which suggests a stimulant-like effect. N,N,4-trimethyl-2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-5-carboxamide has also been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its psychoactive effects.

Advantages and Limitations for Lab Experiments

One advantage of using N,N,4-trimethyl-2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-5-carboxamide in research is its selectivity for SERT, which allows for the study of specific aspects of serotonin signaling. However, N,N,4-trimethyl-2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-5-carboxamide has also been shown to have off-target effects on other monoamine transporters, which may complicate interpretation of results. Additionally, N,N,4-trimethyl-2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-5-carboxamide has been reported to have low water solubility, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on N,N,4-trimethyl-2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-5-carboxamide. One area of interest is the development of more selective SERT inhibitors based on the structure of N,N,4-trimethyl-2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-5-carboxamide. Another direction is the study of the effects of chronic N,N,4-trimethyl-2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-5-carboxamide administration on behavior and brain function. Additionally, N,N,4-trimethyl-2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-5-carboxamide may have potential as a therapeutic agent for the treatment of psychiatric disorders, although more research is needed to assess its safety and efficacy.

Scientific Research Applications

N,N,4-trimethyl-2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-5-carboxamide has been studied for its potential use as a tool compound in neuroscience research. It has been shown to selectively bind to the serotonin transporter (SERT), which is a protein that regulates the levels of serotonin in the brain. N,N,4-trimethyl-2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-5-carboxamide has been used to study the role of SERT in the modulation of mood and behavior, as well as its potential as a target for the treatment of psychiatric disorders such as depression and anxiety.

properties

IUPAC Name

N,N,4-trimethyl-2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H21N3O5S/c1-9-14(16(22)20(2)3)26-17(18-9)19-15(21)10-7-12(24-5)13(25-6)8-11(10)23-4/h7-8H,1-6H3,(H,18,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KSGPDXYEUFNFFU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC(=N1)NC(=O)C2=CC(=C(C=C2OC)OC)OC)C(=O)N(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H21N3O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

379.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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N,N,4-trimethyl-2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-5-carboxamide
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N,N,4-trimethyl-2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-5-carboxamide
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N,N,4-trimethyl-2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-5-carboxamide
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N,N,4-trimethyl-2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-5-carboxamide
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N,N,4-trimethyl-2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-5-carboxamide
Reactant of Route 6
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N,N,4-trimethyl-2-[(2,4,5-trimethoxybenzoyl)amino]-1,3-thiazole-5-carboxamide

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